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An Objective Comparison of Gallium Nitride (GaN) with Silicon (Si) and Silicon Carbide (SiC) in
Electronic Devices

Introduction

In the landscape of semiconductor technology, the pursuit of higher efficiency, greater power
density, and faster switching speeds is relentless. While silicon (Si) has been the cornerstone
of the electronics industry for decades, its physical limitations are being reached in high-power
and high-frequency applications.[1] This has paved the way for wide-bandgap (WBG)
semiconductors, notably Gallium Nitride (GaN) and Silicon Carbide (SiC), to emerge as
compelling alternatives.[2] This guide provides a detailed, data-driven comparison of GaN with
Si and SiC, focusing on their performance in power electronics and radio-frequency (RF)
devices, intended for researchers and professionals in materials science and electronic
engineering.

GaN, with its high electron mobility and high breakdown electric field, offers significant
advantages in reducing conduction and switching losses.[1][3] SiC, on the other hand, is
recognized for its exceptional thermal conductivity and ability to handle high voltages.[3][4] This
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comparison will delve into the key material properties, performance metrics, and suitable
applications for each, supported by experimental data and protocols.

Comparative Analysis of Material Properties

The fundamental differences in the performance of electronic devices stem from the intrinsic
properties of the semiconductor materials. GaN and SiC possess superior properties compared
to Si for high-power and high-frequency operations.[5]

Table 1: Comparison of Key Material Properties of Si, SiC, and GaN

o . 4H-Silicon Gallium Nitride .
Property Silicon (Si) . . Unit
Carbide (SiC) (GaN)
Bandgap Energy  1.12 3.26 3.4 eV
Critical Electric
_ 0.3 2.8 3.3 MV/cm

Field
Electron Mobility 1400 900 2000 cm2/Vs
Electron
Saturation 1.0 2.0 25 x107 cm/s
Velocity
Thermal

o 1.5 3.7 2.1 W/cm:-K
Conductivity

Sources:[2][5][6][7][8]

The wider bandgap of GaN and SiC allows devices to operate at higher voltages and
temperatures with lower leakage currents compared to Si.[2][5] GaN's significantly higher
electron mobility makes it particularly suitable for high-frequency applications.[6] SIC's standout
feature is its high thermal conductivity, which enables superior heat dissipation, a critical factor
in high-power devices.[4][5]

Performance Metrics and Figures of Merit
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To provide a standardized basis for comparison, several figures of merit (FOMs) are used in
power electronics. These FOMs distill key material properties into a single metric that predicts
the performance potential of a material in a specific application.

Baliga's Figure of Merit (BFOM)

BFOM is crucial for evaluating materials for low-frequency power applications, as it relates to
the conduction losses in a power device. It is defined as BFOM = euEg3, where € is the
permittivity, y is the electron mobility, and Eg is the bandgap energy.[9] A higher BFOM
indicates lower conduction losses for a given breakdown voltage.

Johnson's Figure of Merit (JFOM)

JFOM is used to assess a material's suitability for high-frequency and high-power applications.
[10] It is the product of the electron saturation velocity and the critical electric field (JFOM = Ec
* vsat).[11] A higher JFOM suggests a better trade-off between breakdown voltage and
operational frequency.[11]

Table 2: Performance Figures of Merit for Si, SiC, and GaN

. . - . 4H-Silicon Gallium Nitride
Figure of Merit  Silicon (Si) . . Note
Carbide (SiC) (GaN)

Indicates lower
340 1849 conduction
losses.[8][9]

Baliga's FOM
(Relative to Si)

Indicates better
Johnson's FOM high-frequency,
] ] 1 20 27.5 )
(Relative to Si) high-power

performance.[10]

Sources:[8][9][10][11][12]

Application-Specific Performance Comparison

The choice between Si, SiC, and GaN is highly dependent on the specific application
requirements, such as voltage level, power rating, switching frequency, and cost.[4][6]
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Power Electronics

In power conversion applications like DC-DC converters and inverters, efficiency is paramount.
GaN excels in lower-to-medium power applications (up to 650 V) where high switching
frequencies are desired to reduce the size of passive components.[4][6] SiC is the preferred
choice for high-voltage (above 650 V) and high-power applications due to its thermal
performance and voltage-handling capabilities.[4][13] Silicon remains dominant in low-cost,
lower-frequency applications.[3]

Table 3: Performance Comparison in a DC-DC Boost Converter

. Switching _
Semiconductor Input Voltage Efficiency
Frequency
Si Up to 125 kHz Up to 200 V ~80%
SiC Up to 125 kHz Up to 200 V ~85%
GaN Up to 125 kHz Up to 200 V >90%

Source:[14] Note: Efficiency values are indicative and can vary based on converter topology
and specific components used.

RF Devices

For RF applications, such as in 5G communication systems and radar, GaN is often the
superior choice.[15] Its high electron mobility allows for operation at much higher frequencies.
[5] GaN-on-SiC technology, which combines a GaN epitaxial layer with a SiC substrate,
leverages GaN's RF performance with SiC's excellent thermal conductivity, making it ideal for
high-power, high-frequency RF devices.[15]

Table 4: Qualitative Comparison for Key Applications
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. . Silicon Carbide Gallium Nitride

Feature Silicon (Si) .
(SiC) (GaN)

Voltage Range Low to Medium High (>650V) Medium (up to 650V)
Power Level Low to Medium Medium to High Low to Medium
Frequency Low Moderate High
System Size Standard Larger Smaller
Maturity Very Mature More Mature Developing

RF Devices, High-
. L ] EV Inverters, Power
Typical Applications Consumer Electronics Speed Power

Grids . .
Supplies, LIDAR

Sources:[4][6]

Experimental Protocols

Accurate characterization of semiconductor devices is essential for validating performance
claims. Below are detailed methodologies for measuring key performance parameters.

Protocol 1: Measuring Breakdown Voltage

The breakdown voltage is determined by applying a reverse voltage to the device and
measuring the point at which a significant leakage current flows.

Objective: To determine the maximum reverse voltage a device can withstand before electrical
breakdown.

Equipment:
e High Voltage Source Measure Unit (SMU)[16][17]
e Device Under Test (DUT)

o Safety test fixture with interlock[16][17]
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» High voltage triaxial cables[16]
Methodology:

o Setup: Place the DUT securely in the safety test fixture. Connect the SMU to the DUT using
high-voltage triaxial cables. For a diode, the source is connected to the cathode to apply a
reverse voltage.[16][17] The fixture's safety interlock must be engaged.[16]

o Configuration: Program the SMU to perform a voltage sweep. Set the start voltage to 0 V
and the stop voltage to a value exceeding the device's expected breakdown rating.[17]

e Current Limit: Set a compliance (current) limit on the SMU. This current defines the onset of
breakdown and protects the device from damage. A typical value might be 1 pA or 100 A,
depending on the device specifications.[17]

» Execution: Initiate the voltage sweep. The SMU will incrementally increase the reverse
voltage applied to the DUT while simultaneously measuring the resulting leakage current.

o Data Acquisition: The breakdown voltage is the voltage at which the measured leakage
current reaches the pre-defined compliance limit.[16] Record this voltage.

Setup

Procedure

("

Click to download full resolution via product page

Workflow for Breakdown Voltage Measurement.
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Protocol 2: Measuring Switching Losses

Switching losses occur during the transition between the 'on' and 'off' states. The double-pulse

test is a standard method to measure these losses.[18]

Objective: To quantify the energy lost during the turn-on and turn-off events of a power

transistor.

Equipment:

Oscilloscope (with sufficient bandwidth)[19]

High-bandwidth differential voltage probe[19]

High-bandwidth current probe (e.g., coaxial shunt or current transformer)[18]
Double-pulse test circuit (includes a DC power supply, gate driver, and inductive load)[18]

Device Under Test (DUT)

Methodology:

Setup: Construct the double-pulse test circuit with the DUT. Connect the voltage probe
across the DUT (e.g., drain-to-source for a MOSFET) and the current probe in series with the
DUT to measure the current flowing through it.[18]

Probe Deskew: It is critical to align the timing of the voltage and current probes to prevent
measurement inaccuracies. Use the oscilloscope's deskew function to compensate for any
propagation delay differences between the probes.[19][20]

Pulse Generation: The gate driver sends two voltage pulses to the DUT's gate. The first
pulse turns the DUT on to build up current in the inductive load to the desired test level. The
DUT is then turned off. The second pulse turns the DUT on and off again at the target
current, allowing for the measurement of turn-on and turn-off characteristics.

Data Acquisition: Use the oscilloscope to capture the voltage (v(t)) and current (i(t))
waveforms during the turn-on and turn-off transitions of the second pulse.
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» Calculation: The instantaneous power loss is calculated as p(t) = v(t) * i(t). The switching

energy loss (E_on for turn-on, E_off for turn-off) is the integral of the instantaneous power

over the duration of the switching event.[18] Total switching loss is the sum of these energies

multiplied by the switching frequency.

Material Properties vs. Device Performance
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Logical relationships between material properties and performance.

Conclusion

Gallium Nitride represents a significant advancement in semiconductor technology, offering

substantial performance benefits over traditional silicon in high-frequency and high-efficiency

power conversion.[1][14] While SiC holds a strong position in high-voltage, high-power

applications, GaN's superior electron mobility makes it the material of choice for compact, high-

speed power supplies, RF amplifiers, and next-generation wireless communication systems.[4]

[6] The continued development and maturation of GaN technology are expected to further

reduce costs and expand its adoption, solidifying its role as a key enabler for future electronic
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systems.[3] The choice between Si, SiC, and GaN ultimately depends on a careful evaluation
of the specific requirements of the application, including voltage, power, frequency, thermal
management, and cost.[6][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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